4,5-bis(4-methoxyphenyl)-3-[2-(4-methoxyphenyl)-2-oxoethyl]-1,3-oxazol-2(3H)-one

• IUPAC Name: 4,5-bis(4-methoxyphenyl)-3-[2-(4-methoxyphenyl)-2-oxoethyl]-1,3-oxazol-2-one
• InChI: InChI=1S/C26H23NO6/c1-30-20-10-4-17(5-11-20)23(28)16-27-24(18-6-12-21(31-2)13-7-18)25(33-26(27)29)19-8-14-22(32-3)15-9-19/h4-15H,16H2,1-3H3
• InChI Key: AUOVBYGSUACWHA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(OC(=O)N2CC(=O)C3=CC=C(C=C3)OC)C4=CC=C(C=C4)OC
• Molecular Formula: C26H23NO6
• Molecular Weight: 445.5 g/mol

Description

4,5-bis(4-methoxyphenyl)-3-[2-(4-methoxyphenyl)-2-oxoethyl]-1,3-oxazol-2(3H)-one is a chemical compound that belongs to the family of oxazolones. It has been studied for its potential use in various scientific research applications, including medicinal chemistry, drug discovery, and biological studies.

Mechanism of Action

The mechanism of action of 4,5-bis(4-methoxyphenyl)-3-[2-(4-methoxyphenyl)-2-oxoethyl]-1,3-oxazol-2(3H)-one is not fully understood. However, it is believed to exert its anti-inflammatory and analgesic effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of prostaglandins, which are involved in the inflammatory response. It has also been found to induce apoptosis, or programmed cell death, in cancer cells, which may contribute to its anticancer activity.
Biochemical and Physiological Effects:
This compound has been found to exhibit anti-inflammatory and analgesic effects in animal models. It has also been found to inhibit the growth of cancer cells in vitro. However, further studies are needed to determine its potential efficacy and safety in humans.

Advantages and Limitations for Lab Experiments

One advantage of using 4,5-bis(4-methoxyphenyl)-3-[2-(4-methoxyphenyl)-2-oxoethyl]-1,3-oxazol-2(3H)-one in lab experiments is its potential for use in the development of new drugs for the treatment of pain, inflammation, and cancer. However, its limitations include the need for further studies to determine its potential efficacy and safety in humans, as well as the need for more efficient synthesis methods to produce larger quantities of the compound for use in research.

Future Directions

For the study of 4,5-bis(4-methoxyphenyl)-3-[2-(4-methoxyphenyl)-2-oxoethyl]-1,3-oxazol-2(3H)-one include further studies to determine its potential as a drug candidate for the treatment of pain, inflammation, and cancer. Other potential applications for the compound include its use as a tool for studying the mechanisms of COX-2 inhibition and apoptosis induction. Additionally, more efficient synthesis methods may be developed to produce larger quantities of the compound for use in research.

Synthesis Methods

The synthesis of 4,5-bis(4-methoxyphenyl)-3-[2-(4-methoxyphenyl)-2-oxoethyl]-1,3-oxazol-2(3H)-one involves the reaction between 4-methoxybenzoyl chloride and 4-methoxyphenylacetic acid in the presence of a base such as triethylamine. The resulting intermediate is then reacted with ethyl chloroformate and 2-amino-2-methyl-1-propanol to yield the final product.

Scientific Research Applications

4,5-bis(4-methoxyphenyl)-3-[2-(4-methoxyphenyl)-2-oxoethyl]-1,3-oxazol-2(3H)-one has been studied for its potential use in medicinal chemistry and drug discovery. It has been found to exhibit anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of pain and inflammation. It has also been studied for its potential use as an anticancer agent, as it has been found to inhibit the growth of cancer cells in vitro.